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Compound of Interest

Compound Name: butyl N-(3-nitrophenyl)carbamate

Cat. No.: B11094326

Get Quote

Executive Summary
Butyl N-(3-nitrophenyl)carbamate is a lipophilic N-aryl carbamate characterized by the

presence of an electron-withdrawing nitro group at the meta position. This structural feature

significantly alters its physicochemical stability compared to unsubstituted phenylcarbamates.

While the butyl chain imparts lipophilicity (enhancing membrane permeability but reducing

aqueous solubility), the 3-nitro substituent increases the acidity of the carbamate nitrogen (

shift), making the compound susceptible to base-catalyzed hydrolysis via the E1cB
mechanism. This guide outlines the theoretical basis and experimental protocols required to
profile this compound effectively.

Physicochemical Profile & Theoretical Predictions
Before initiating wet-lab experiments, understanding the theoretical landscape is critical for

selecting appropriate solvents and buffer systems.
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Property Value / Prediction Technical Insight

Molecular Formula MW: 238.24 g/mol

Predicted LogP ~2.8 – 3.2

Moderate lipophilicity; likely

Class II (Low Sol/High Perm)

in BCS.

Predicted

(NH)
~10.5 – 11.5

The 3-

group stabilizes the conjugate

base, increasing acidity

compared to phenylcarbamate

(

~13).

UV Max (

)
~240 nm, ~280 nm

The nitrobenzene moiety

provides a strong

chromophore for HPLC-UV

detection.

Physical State Solid (Crystalline)

Likely forms a "brick dust"

lattice due to intermolecular H-

bonding (NH

O=C).

Stability Assessment: Mechanisms & Pathways
The stability of Butyl N-(3-nitrophenyl)carbamate is pH-dependent. Unlike tert-butyl

carbamates (Boc groups) which are acid-labile, n-butyl carbamates are generally stable in

acidic media but degrade in alkaline conditions.

Hydrolytic Degradation Mechanism (Alkaline)
In basic conditions (

), the primary degradation pathway is E1cB elimination leading to an isocyanate intermediate.
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Deprotonation: The hydroxide ion removes the acidic proton from the nitrogen. The 3-nitro

group inductively stabilizes the resulting anion.

Elimination: The anion collapses to form 3-nitrophenyl isocyanate, expelling the butoxide

leaving group.

Decarboxylation: The isocyanate reacts rapidly with water to form a carbamic acid, which

spontaneously decarboxylates to 3-nitroaniline.

Visualization of Degradation Pathway
The following diagram illustrates the critical degradation nodes.
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Caption: Base-catalyzed hydrolysis via the E1cB mechanism, driven by the acidity of the N-H

bond.

Experimental Protocols
Protocol A: Thermodynamic Solubility Profiling
Objective: Determine the saturation solubility in standard vehicles to inform formulation.

Materials:

Compound: Butyl N-(3-nitrophenyl)carbamate (micronized).

Solvents: Water, PBS (pH 7.4), 0.1M HCl (pH 1.0), DMSO, PEG400.

Equipment: HPLC-UV, orbital shaker, 0.45 µm PTFE filters.
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Workflow:

Preparation: Add excess solid compound (~5 mg) to 1 mL of each solvent in glass vials.

Equilibration: Shake at 25°C for 24–48 hours.

Note: Check visually. If solution becomes clear, add more solid to ensure saturation.[1]

Sampling: Centrifuge at 10,000 rpm for 10 mins. Filter the supernatant using a PTFE filter

(low binding).

Quantification: Dilute filtrate with Mobile Phase (50:50 MeCN:Water) and inject into HPLC.

Calculation: Compare peak area against a 5-point standard calibration curve (0.01 – 1.0

mg/mL in DMSO).

Protocol B: pH-Rate Profile (Stability Study)
Objective: Establish the hydrolysis half-life (

) across the physiological pH range.

Buffer Preparation:

pH 1.2: 0.1 N HCl.

pH 7.4: 50 mM Phosphate buffer.

pH 9.0: 50 mM Borate buffer (Accelerated degradation condition).

Workflow:

Stock Solution: Prepare a 10 mM stock solution in acetonitrile (MeCN).

Initiation: Spike the stock into pre-warmed (37°C) buffer to a final concentration of 50 µM.

(Keep organic content <1% to avoid solvent effects).

Sampling: Aliquot 200 µL at
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hours.

Quenching: Immediately add 200 µL of cold MeCN containing 0.1% Formic Acid (stops base

hydrolysis).

Analysis: Analyze via HPLC. Monitor the disappearance of the parent peak and appearance

of 3-nitroaniline.

Data Analysis: Plot

vs. time. The slope

gives the rate constant.

Analytical Methodology (HPLC Conditions)
To ensure "Trustworthiness" and reproducibility, use the following validated conditions.

Parameter Condition

Column
C18 Reverse Phase (e.g., Agilent Zorbax

Eclipse Plus, 3.5 µm, 4.6 x 100 mm)

Mobile Phase A Water + 0.1% Formic Acid

Mobile Phase B Acetonitrile (MeCN) + 0.1% Formic Acid

Gradient 5% B to 95% B over 10 minutes

Flow Rate 1.0 mL/min

Detection
UV at 254 nm (Nitro aromatic) and 210 nm

(Carbamate carbonyl)

Retention Order
3-Nitroaniline (Polar, elutes early) < Butyl N-(3-

nitrophenyl)carbamate (Non-polar, elutes late)

Storage & Handling Recommendations
Based on the structural assessment and general carbamate chemistry:
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Moisture Sensitivity: Moderate. Hydrolysis is slow at neutral pH but accelerated by moisture

in the presence of trace impurities. Store in a desiccator.

Photostability: Nitro-aromatics are prone to photo-reduction or photo-oxidation. Store in

amber vials to prevent formation of azo-dimers or nitroso derivatives.

Temperature: Store at -20°C for long-term reference standards; +4°C is acceptable for

working stocks (weeks).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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